Cas no 736146-95-5 (2-Cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-N-(4-methoxyphenyl)-2-propenamide)

• Product Name: 2-Cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-N-(4-methoxyphenyl)-2-propenamide
• CAS No: 736146-95-5
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 5455055
• PubChem ID: 2438420
• Update Time: 2025-07-23

2-Cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-N-(4-methoxyphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 736146-95-5
• Z44379077
• EN300-26596872
• (Z)-3-[4-(4-Tert-butylphenoxy)-3-nitrophenyl]-2-cyano-N-(4-methoxyphenyl)prop-2-enamide
• 3-[4-(4-tert-butylphenoxy)-3-nitrophenyl]-2-cyano-N-(4-methoxyphenyl)prop-2-enamide
• 2-Cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-N-(4-methoxyphenyl)-2-propenamide

• Inchi： 1S/C27H25N3O5/c1-27(2,3)20-6-10-23(11-7-20)35-25-14-5-18(16-24(25)30(32)33)15-19(17-28)26(31)29-21-8-12-22(34-4)13-9-21/h5-16H,1-4H3,(H,29,31)
• InChI Key： AAAWYWDGWKEUQP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)C(C#N)=CC1=CC=C(OC2=CC=C(C(C)(C)C)C=C2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 655.6±55.0 °C(Predicted)
• pka: 10.13±0.70(Predicted)

Additional information on 2-Cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-N-(4-methoxyphenyl)-2-propenamide

Introduction to 2-Cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-N-(4-methoxyphenyl)-2-propenamide and Its Significance in Modern Chemical Research

The compound with the CAS number 736146-95-5, identified as 2-Cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-N-(4-methoxyphenyl)-2-propenamide, represents a fascinating subject of study in the realm of chemical and pharmaceutical sciences. This intricate molecular structure, characterized by its complex aromatic and heterocyclic framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including cyano, nitro, methoxy, and phenoxy substituents, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic exploration.

In recent years, the development of novel pharmaceutical agents has been significantly driven by the synthesis of structurally diverse compounds that exhibit promising biological activities. The compound in question, 2-Cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-N-(4-methoxyphenyl)-2-propenamide, has been studied for its potential role in modulating various biological pathways. Specifically, its molecular design suggests interactions with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The nitro group, a well-known pharmacophore, is particularly noteworthy for its ability to influence redox processes and serve as a site for bioconversion.

One of the most compelling aspects of this compound is its structural complexity, which allows for extensive modifications to optimize its pharmacokinetic and pharmacodynamic profiles. The cyano group at the 2-position of the propenamide moiety introduces a polar character to the molecule, enhancing its solubility in polar solvents while maintaining interactions with biological targets. Meanwhile, the 4-methoxyphenyl substituent at the N-position contributes to hydrophobicity and may play a role in membrane permeability. These features collectively make it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for their biological activity. Molecular docking studies have been employed to predict how 2-Cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-N-(4-methoxyphenyl)-2-propenamide might interact with proteins such as kinases and transcription factors. These virtual experiments have suggested that the compound could exhibit inhibitory effects on pathways relevant to chronic diseases. For instance, preliminary data indicate potential interactions with Janus kinases (JAKs), which are implicated in autoimmune disorders and cancer.

The synthesis of this compound also highlights the importance of stereochemical control in pharmaceutical development. The propenamide core necessitates precise stereochemistry to ensure optimal biological activity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been utilized to construct the desired stereocenters with high enantioselectivity. Such techniques are crucial for producing enantiomerically pure compounds that avoid unwanted side effects associated with racemic mixtures.

In addition to its potential therapeutic applications, 2-Cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-N-(4-methoxyphenyl)-2-propenamide serves as a valuable tool for understanding structure-activity relationships (SAR) in drug design. By systematically varying substituents on different aromatic rings or functional groups within the molecule, researchers can elucidate how specific structural features influence biological outcomes. This approach has been instrumental in refining lead compounds into optimized drug candidates.

The role of CAS no 736146-95-5 as a reference point underscores the importance of standardized nomenclature in chemical research. This unique identifier ensures that researchers worldwide can accurately refer to and replicate studies involving this compound. Furthermore, it facilitates database searches and literature reviews by providing a consistent means of classification.

Future directions in the study of this compound may include exploring its derivatives as part of library screens for novel drug candidates. By leveraging combinatorial chemistry and high-throughput screening technologies, researchers can rapidly generate libraries of related molecules for testing against various disease models. Such efforts could uncover new therapeutic agents with improved efficacy or reduced toxicity compared to existing treatments.

The integration of artificial intelligence (AI) into drug discovery processes has also shown promise for accelerating the development of compounds like 2-Cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-N-(4-methoxyphenyl)-2-propenamide. Machine learning algorithms can predict biological activities based on molecular descriptors derived from structural data alone. This capability allows researchers to prioritize promising candidates before investing significant resources into experimental validation.

In conclusion,2-Cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-N-(4-methoxyphenyl)-2-propenamide (CAS no 736146-95-5) exemplifies how intricate molecular structures can be leveraged for therapeutic innovation. Its complex architecture presents both challenges and opportunities for synthetic chemists seeking to develop new pharmaceuticals. As research continues to uncover new biological targets and advanced methodologies emerge, this compound will undoubtedly remain at the forefront of chemical biology investigations.